4-Methyl-3-(1-morpholinophthalazin-6-yl)benzoic acid

• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 4-methyl-3-(1-morpholin-4-ylphthalazin-6-yl)benzoic acid
• InChI: InChI=1S/C20H19N3O3/c1-13-2-3-15(20(24)25)11-18(13)14-4-5-17-16(10-14)12-21-22-19(17)23-6-8-26-9-7-23/h2-5,10-12H,6-9H2,1H3,(H,24,25)
• InChI Key: PPXKPVBOWMTZCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)C2=CC3=CN=NC(=C3C=C2)N4CCOCC4

Description

4-Methyl-3-(1-morpholinophthalazin-6-yl)benzoic acid is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Bromo-1-morpholinophthalazine (191 mg, 649 μmol), 4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (170 mg, 649 μmol), and tetrakis (triphenylphosphine)palladium (75 mg, 65 μmol) were added to a microwave vial before sodium carbonate-2 N in water (1.9 mL, 3892 μmol) and ethanol (3.2 mL) were added. The reaction mixture was reacted in a microwave oven for 10 min at 160° C. The reaction was cooled, diluted with 50 mL of EtOAc, added to an addition funnel and partitioned with sodium bicarbonate (saturated, aqueous). The organic layer was washed 2 times with 50 mL of sodium bicarbonate (saturated, aqueous), and separated. The aqueous layer was acidified to pH 5 with conc. HCl and extracted 4 times with 50 mL of chloroform. The organic layers were combined, dried over sodium sulfate, and concentrated via rotovap to give the title compound. Found MS (ES+): 350 (M+H)+.